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Compound of Interest

Compound Name: Ampelopsin G

Cat. No.: B12310223

For Immediate Use by Laboratory and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
Ampelopsin G, also known as Dihydromyricetin. The following step-by-step guidance is
designed to ensure the safe handling and disposal of this flavonoid compound in a laboratory
setting, aligning with standard safety protocols and regulatory considerations. Adherence to
these procedures is critical for minimizing environmental impact and ensuring personnel safety.

l. Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult your institution's specific
chemical hygiene plan and local environmental regulations. All personnel assigned to handle
chemical waste must be adequately trained in proper waste management protocols.

Personal Protective Equipment (PPE):

e Gloves: Wear chemical-resistant gloves (nitrile or neoprene).

o Eye Protection: Use safety glasses with side shields or chemical splash goggles.
o Lab Coat: A flame-resistant lab coat or other protective clothing is mandatory.

o Respiratory Protection: If handling large quantities of the powder or if there is a risk of
aerosolization, use a NIOSH-approved respirator.
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General Handling:

Avoid the formation of dust.

Handle Ampelopsin G in a well-ventilated area, preferably within a chemical fume hood.

Prevent contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where chemicals are handled.

Il. Quantitative Data Summary for Ampelopsin G

For proper waste labeling and documentation, key quantitative and qualitative data for

Ampelopsin G (Dihydromyricetin) are summarized below.

Property

Value

Chemical Name

(2R,3R)-3,5,7-trihydroxy-2-(3,4,5-

trihydroxyphenyl)chroman-4-one

Synonyms Dihydromyricetin, DHM

CAS Number 27200-12-0

Molecular Formula C15H120s

Molecular Weight 320.25 g/mol

Appearance Off-white to light yellow powder

Solubility Poorly soluble in water. Soluble in DMSO,

ethanol, and methanol.

Hazard Classification

May cause skin, eye, and respiratory irritation.
Handle as a hazardous substance.[1]

Disposal Recommendation

Dispose of as hazardous waste. Do not allow to
enter drains or household garbage. Must be

handled by a licensed waste disposal service.[1]
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lll. Standard Disposal Protocol for Untreated
Ampelopsin G

All waste containing Ampelopsin G, including the pure compound, solutions, and
contaminated materials, must be treated as hazardous chemical waste.

Step 1: Waste Segregation

e Solid Waste: Collect unused or expired Ampelopsin G powder in a designated, clearly
labeled, and compatible hazardous waste container.

» Liquid Waste: Collect solutions containing Ampelopsin G in a separate, leak-proof, and
clearly labeled hazardous waste container. Do not mix with other waste streams unless
compatibility has been confirmed.

o Contaminated Materials: Dispose of items such as gloves, weighing paper, and pipette tips
that are contaminated with Ampelopsin G in a designated solid hazardous waste container.

Step 2: Container Selection and Labeling

o Use appropriate, leak-proof containers made of materials compatible with Ampelopsin G
and any solvents used.

e Ensure containers are in good condition with secure, tight-fitting lids.

o Label all waste containers clearly with "Hazardous Waste," the full chemical name
"Ampelopsin G (Dihydromyricetin),” and the approximate concentration and quantity.

Step 3: Storage

o Store waste containers in a designated, well-ventilated, and secure secondary containment
area.

o Store according to chemical compatibility to prevent dangerous reactions. Keep away from
strong oxidizing agents and bases.

Step 4: Final Disposal
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» Arrange for the collection of the hazardous waste by your institution's environmental health
and safety (EHS) department or a licensed professional waste disposal company.

e Ensure all required documentation for waste disposal is completed accurately.

IV. Experimental Protocol for Chemical Degradation
of Ampelopsin G Waste

For laboratories equipped to perform chemical neutralization, the following protocol for alkaline
hydrolysis can be employed to degrade Ampelopsin G in aqueous waste streams prior to
collection. This procedure is based on the known instability of dihydromyricetin in alkaline
conditions.

Objective: To degrade Ampelopsin G in a waste solution to less complex phenolic compounds,
rendering it suitable for collection as aqueous hazardous waste.

Materials:

o Ampelopsin G waste solution

e Sodium hydroxide (NaOH), 1 M and 10 M solutions
e Hydrochloric acid (HCI), 1 M solution

e pH meter or pH indicator strips

e Stir plate and stir bar

o Appropriate glass beaker or flask

» Personal Protective Equipment (PPE)

Procedure:

e Preparation:

o Perform this procedure in a certified chemical fume hood.
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o Ensure all necessary PPE is worn.

o Place the beaker or flask containing the Ampelopsin G waste solution on a stir plate and
add a stir bar. Begin gentle stirring.

o Alkalinization:

o Slowly add 10 M sodium hydroxide (NaOH) solution dropwise to the stirring waste
solution.

o Monitor the pH of the solution using a calibrated pH meter or pH strips.

o Continue adding NaOH until the pH of the solution is between 12 and 13. Dihydromyricetin
is known to be unstable and prone to degradation in alkaline environments.

o Degradation Reaction:

o Allow the alkaline solution to stir at room temperature for a minimum of 24 hours. This will
facilitate the hydrolytic degradation of the flavonoid structure.

o Neutralization:

o After the 24-hour degradation period, slowly and carefully neutralize the solution by adding
1 M hydrochloric acid (HCI) dropwise.

o Monitor the pH continuously. The addition of acid to a strong base is an exothermic
reaction; add the acid slowly to control the temperature.

o Continue adding HCI until the pH of the solution is between 6 and 8.

» Final Disposal:

o The resulting neutralized solution should be collected in a designated agueous hazardous
waste container.

o Label the container appropriately, indicating the contents as "Neutralized Ampelopsin G
(Dihydromyricetin) Waste" and listing the final components (water, sodium chloride, and
degradation products).
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o Arrange for disposal through your institution's EHS department or a licensed waste

contractor.

Safety Note: The reaction of a strong base with acid can generate heat. It is crucial to perform
the neutralization step slowly and with caution.

V. Mandatory Visualizations

Diagram 1: Disposal Workflow for Ampelopsin G
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Caption: Workflow for the safe disposal of Ampelopsin G waste.
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Diagram 2: Logical Relationship for Chemical Degradation
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Caption: Logical steps for the chemical degradation of Ampelopsin G.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Ampelopsin G: Comprehensive Procedures for Safe
Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12310223#ampelopsin-g-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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